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Compound of Interest

Compound Name: Egfr-IN-86

Cat. No.: B12378461 Get Quote

No Public Data Available for Egfr-IN-86
A comprehensive search of scientific databases and public literature has yielded no specific

information on a compound designated "Egfr-IN-86." This suggests that "Egfr-IN-86" may be

an internal, pre-clinical, or otherwise undisclosed compound name that has not yet been

published in peer-reviewed literature or chemical registries.

The search results for "Egfr-IN-86" were primarily related to two distinct topics:

Epidermal Growth Factor Receptor (EGFR): A key protein in cell signaling that is often

implicated in cancer. Research in this area focuses on the development of EGFR tyrosine

kinase inhibitors (TKIs) for cancer therapy.

estimated Glomerular Filtration Rate (eGFR): A clinical measure used to assess kidney

function.

Due to the lack of available data, it is not possible to provide a technical guide on the synthesis,

chemical structure, experimental protocols, and signaling pathways related to a compound

specifically named "Egfr-IN-86."

Potential Alternative Approaches
For researchers, scientists, and drug development professionals interested in the field of EGFR

inhibitors, several well-characterized compounds could serve as relevant subjects for an in-

depth technical guide. These include, but are not limited to:
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First-generation EGFR TKIs: Gefitinib, Erlotinib

Second-generation EGFR TKIs: Afatinib, Dacomitinib

Third-generation EGFR TKIs: Osimertinib, Rociletinib

Should information on a specific, publicly documented EGFR inhibitor be of interest, a detailed

technical guide, including synthesis, chemical structure, quantitative data, experimental

protocols, and pathway visualizations, can be generated.

We recommend verifying the compound name "Egfr-IN-86" for any potential typographical

errors or alternative designations. If further information or a different compound name is

provided, a comprehensive technical guide can be developed to meet the specified

requirements.

To cite this document: BenchChem. [Egfr-IN-86 synthesis and chemical structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12378461#egfr-in-86-synthesis-and-chemical-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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